Cas no 2191267-09-9 (1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one)

1-Methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one is a specialized heterocyclic compound featuring a unique structural framework combining imidazolidinone, pyrrolidine, and thiophene moieties. This molecule is of interest in medicinal chemistry and drug discovery due to its potential as a versatile scaffold for modulating biological activity. The methanesulfonyl group enhances electrophilic reactivity, while the thiophene and pyrrolidine rings contribute to conformational diversity and binding interactions. Its well-defined stereochemistry and functional group arrangement make it a valuable intermediate for synthesizing targeted inhibitors or probes. The compound's stability and synthetic accessibility further support its utility in structure-activity relationship studies.
1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one structure
2191267-09-9 structure
Product name:1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one
CAS No:2191267-09-9
MF:C13H17N3O4S2
MW:343.421780347824
CID:5338583

1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(methylsulfonyl)-3-(3-(thiophen-3-yl)pyrrolidine-1-carbonyl)imidazolidin-2-one
    • 1-methylsulfonyl-3-(3-thiophen-3-ylpyrrolidine-1-carbonyl)imidazolidin-2-one
    • 1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one
    • Inchi: 1S/C13H17N3O4S2/c1-22(19,20)16-6-5-15(13(16)18)12(17)14-4-2-10(8-14)11-3-7-21-9-11/h3,7,9-10H,2,4-6,8H2,1H3
    • InChI Key: DVTKOFBVRDVPBO-UHFFFAOYSA-N
    • SMILES: S(C)(N1C(N(CC1)C(N1CCC(C2=CSC=C2)C1)=O)=O)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 574
  • XLogP3: 0.4
  • Topological Polar Surface Area: 115

1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6553-0628-5mg
1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one
2191267-09-9
5mg
$69.0 2023-09-08
Life Chemicals
F6553-0628-1mg
1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one
2191267-09-9
1mg
$54.0 2023-09-08
Life Chemicals
F6553-0628-3mg
1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one
2191267-09-9
3mg
$63.0 2023-09-08
Life Chemicals
F6553-0628-15mg
1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one
2191267-09-9
15mg
$89.0 2023-09-08
Life Chemicals
F6553-0628-20μmol
1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one
2191267-09-9
20μmol
$79.0 2023-09-08
Life Chemicals
F6553-0628-5μmol
1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one
2191267-09-9
5μmol
$63.0 2023-09-08
Life Chemicals
F6553-0628-50mg
1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one
2191267-09-9
50mg
$160.0 2023-09-08
Life Chemicals
F6553-0628-2mg
1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one
2191267-09-9
2mg
$59.0 2023-09-08
Life Chemicals
F6553-0628-100mg
1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one
2191267-09-9
100mg
$248.0 2023-09-08
Life Chemicals
F6553-0628-2μmol
1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one
2191267-09-9
2μmol
$57.0 2023-09-08

Additional information on 1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one

Research Brief on 1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one (CAS: 2191267-09-9)

1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one (CAS: 2191267-09-9) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following research brief provides an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one involves a multi-step process that has been optimized for high yield and purity. Recent studies have highlighted the importance of the thiophene and imidazolidinone moieties in conferring the compound's bioactivity. The presence of the methanesulfonyl group further enhances its pharmacokinetic properties, making it a viable candidate for drug development. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity.

In terms of biological activity, 1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one has demonstrated potent inhibitory effects on specific enzymes involved in inflammatory pathways. Preclinical studies have shown that the compound effectively reduces the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate key signaling pathways has sparked interest in its application for treating autoimmune diseases and certain types of cancer.

Recent in vitro and in vivo studies have further elucidated the compound's mechanism of action. It has been found to selectively bind to and inhibit the activity of certain kinases, which play a critical role in cell proliferation and survival. This selectivity is attributed to the compound's unique structural features, which allow it to interact with specific amino acid residues in the kinase active site. These findings have been corroborated by molecular docking studies, which provide insights into the compound's binding mode and affinity.

Despite its promising preclinical results, further research is needed to evaluate the compound's safety and efficacy in human trials. Current efforts are focused on optimizing its pharmacokinetic and pharmacodynamic properties to enhance its therapeutic index. Additionally, researchers are exploring the potential of structural analogs to improve potency and reduce off-target effects. The ongoing development of 1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one underscores its potential as a lead compound in the discovery of new therapeutics for a range of diseases.

In conclusion, 1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one represents a significant advancement in the field of medicinal chemistry. Its unique structural and functional properties make it a promising candidate for further development. Continued research into its biological activities and optimization of its chemical properties will be crucial in realizing its full therapeutic potential. This research brief serves as a comprehensive overview of the current state of knowledge regarding this compound and highlights the exciting opportunities it presents for future drug discovery efforts.

Recommend Articles

Recommended suppliers
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.